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Introduction
Albamycin™, the brand name for the aminocoumarin antibiotic novobiocin, is a valuable tool

in microbiology for the selection of specific bacterial strains.[1][2] Produced by the

actinomycete Streptomyces niveus, novobiocin selectively inhibits bacterial DNA gyrase

(specifically the GyrB subunit), an enzyme essential for DNA replication and repair.[3][4][5] This

mechanism of action makes it particularly effective against Gram-positive bacteria.[6] These

application notes provide detailed protocols and critical data for utilizing Albamycin™ as a

selection agent in various bacterial culture applications.

Mechanism of Action
Novobiocin acts as a competitive inhibitor of the ATPase activity of the bacterial DNA gyrase B

(GyrB) subunit.[3][4] DNA gyrase is a type II topoisomerase responsible for introducing

negative supercoils into bacterial DNA, a process crucial for DNA replication, transcription, and

recombination.[3] By binding to the ATP-binding site of GyrB, novobiocin prevents the

conformational changes required for DNA strand passage and re-ligation, ultimately leading to

the cessation of DNA synthesis and bacterial cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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